Cas no 4347-31-3 ((2-formylthiophen-3-yl)boronic acid)

• Product Name: (2-formylthiophen-3-yl)boronic acid
• CAS No: 4347-31-3
• MF: C₅H₅BO₃S
• MW: 155.967400312424
• MDL: MFCD01075678
• CID: 44965
• PubChem ID: 2773426
• Update Time: 2025-06-15

(2-formylthiophen-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Formylthiophen-3-yl)boronic acid
• 3-Boronothiophene-2-carboxaldehyde
• (2-Formyl-3-thienyl)boronic acid
• 2-Formyl-3-thiopheneboronic acid
• 2-Formylthiophene-3-boronic acid
• 2-Formylthien-3-ylboronic acid
• 2-Formylthiophen-3-ylboronic acid
• 3-Borono-2-formylthiophene
• 2-formyl-3-thienylboronic acid
• Boronic acid, (2-formyl-3-thienyl)-
• 2-Formylthiophene-3-boronicacid
• 2-Formylthiophen-3-boronic acid
• DT
• BBENFHSYKBYWJX-UHFFFAOYSA-N
• (2-formylthien-3-yl)bo
• MFCD01075678
• (2-formyl-3-thienyl) boronic acid
• AKOS015837498
• EN300-247272
• CS-0043939
• SY033330
• SCHEMBL334122
• A826290
• FT-0612461
• (2-formylthien-3-yl)boronic acid
• (2-formyl-3-thienyl)boronic acid;2-Formylthiophene-3-boronic Acid
• AB08152
• DTXSID00378453
• 4347-31-3
• Z1255360929
• (2-formylthiophen-3-yl)boronicAcid
• AS-19867
• 2-Formyl-3-thienylboronic acid(contains varying amounts of Anhydride)
• DB-008205
• (2-formylthiophen-3-yl)boronic acid

• MDL： MFCD01075678
• Inchi： 1S/C5H5BO3S/c7-3-5-4(6(8)9)1-2-10-5/h1-3,8-9H
• InChI Key： BBENFHSYKBYWJX-UHFFFAOYSA-N
• SMILES： S1C=CC(B(O)O)=C1C=O
• BRN： 4393584

Computed Properties

• Exact Mass: 156.00500
• Monoisotopic Mass: 156.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 85.8

Experimental Properties

• Color/Form: White powder
• Density: 1.41
• Melting Point: 167-193 °C (lit.)
• Boiling Point: 396.7°C at 760 mmHg
• Flash Point: 193.7°C
• Refractive Index: 1.573
• PSA: 85.77000
• LogP: -0.75960
• Solubility: Uncertain
• Sensitiveness: Air Sensitive

(2-formylthiophen-3-yl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (2-formylthiophen-3-yl)boronic acid

Research Briefing on (2-Formylthiophen-3-yl)boronic Acid (CAS: 4347-31-3) and Its Applications in Chemical Biology and Drug Discovery

In recent years, (2-formylthiophen-3-yl)boronic acid (CAS: 4347-31-3) has emerged as a versatile building block in chemical biology and pharmaceutical research. This boronic acid derivative, characterized by its unique thiophene and formyl functional groups, has garnered significant attention due to its applications in Suzuki-Miyaura cross-coupling reactions, proteolysis-targeting chimeras (PROTACs), and as a key intermediate in the synthesis of bioactive molecules. This briefing synthesizes the latest research findings on this compound, highlighting its synthetic utility, biological relevance, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (2-formylthiophen-3-yl)boronic acid in the design of novel kinase inhibitors. Researchers utilized its boronic acid moiety to form stable interactions with the ATP-binding site of target kinases, while the formyl group served as a handle for further derivatization. The resulting compounds exhibited nanomolar inhibitory activity against several oncogenic kinases, underscoring the compound's value in targeted cancer therapy.

In the field of chemical biology, (2-formylthiophen-3-yl)boronic acid has been employed as a critical component in the development of activity-based probes (ABPs). A recent Nature Chemical Biology publication (2024) detailed its use in creating selective probes for serine hydrolases, leveraging both the boronic acid's affinity for active-site serines and the thiophene scaffold's favorable pharmacokinetic properties. These probes have enabled unprecedented resolution in studying enzyme activity in complex biological systems.

The compound's role in PROTAC technology has been particularly noteworthy. A 2024 Cell Chemical Biology report highlighted its incorporation into heterobifunctional degraders targeting estrogen receptor alpha (ERα). The boronic acid moiety facilitated binding to cereblon E3 ligase, while the formyl group allowed conjugation to ERα-targeting ligands, resulting in potent and selective ERα degradation with potential applications in breast cancer therapy.

Synthetic methodology developments have also expanded the utility of (2-formylthiophen-3-yl)boronic acid. A 2023 Organic Letters contribution described a novel one-pot protocol for its preparation from 3-bromothiophene-2-carbaldehyde, achieving 85% yield and excellent purity. This advancement has significantly improved accessibility to this valuable building block for medicinal chemistry programs.

Recent safety and ADME studies (2024, Chemical Research in Toxicology) have characterized the compound's pharmacokinetic profile, demonstrating favorable membrane permeability and moderate metabolic stability. These properties, combined with its synthetic versatility, position (2-formylthiophen-3-yl)boronic acid as a privileged scaffold in drug discovery campaigns targeting challenging protein classes.

Looking forward, several pharmaceutical companies have included derivatives of (2-formylthiophen-3-yl)boronic acid in their preclinical pipelines, particularly for inflammation and oncology indications. Its unique combination of reactivity handles (boronic acid and aldehyde) continues to inspire innovative applications in covalent inhibitor design, targeted protein degradation, and bioconjugation strategies.